Cas no 142407-00-9 (1H-1,2,4-Triazole,3,3'-(1,2-ethanediyl)bis[5-phenyl-)

• Product Name: 1H-1,2,4-Triazole,3,3'-(1,2-ethanediyl)bis[5-phenyl-
• CAS No: 142407-00-9
• MF: C₁₈H₁₆N₆
• MW: 316.359842300415
• CID: 101105
• PubChem ID: 628983
• Update Time: 2025-04-18

1H-1,2,4-Triazole,3,3'-(1,2-ethanediyl)bis[5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethane, 1,2-bis(5-phenyl-1H-1,2,4-triazol-3-yl)-
• 5,5'-((2,4,6-Me3C6H2)2B)2-2,2'-dithiophene
• 5,5'-(1,2-Ethandiyl)bis
• 5,5'-(1,2-Ethandiyl)bis[3-phenyl-1H-1,2,4-triazol]
• 5,5'-(Mes2B)2-2,2'-dithiophene
• 5,5'-bis(dimesitylboryl)-2,2'-bithiophene
• AG-E-56512
• AGN-PC-00OZ4O
• CTK4E6581
• SureCN418657
• OTLKEQLJIMUPJR-UHFFFAOYSA-N
• 3-phenyl-5-[2-(3-phenyl-1H-1,2,4-triazol-5-yl)ethyl]-1H-1,2,4-triazole
• 5-Phenyl-3-[2-(5-phenyl-1H-1,2,4-triazol-3-yl)ethyl]-1H-1,2,4-triazole #
• 142407-00-9
• 1H-1,2,4-Triazole,3,3'-(1,2-ethanediyl)bis[5-phenyl-

• Inchi： 1S/C18H16N6/c1-3-7-13(8-4-1)17-19-15(21-23-17)11-12-16-20-18(24-22-16)14-9-5-2-6-10-14/h1-10H,11-12H2,(H,19,21,23)(H,20,22,24)
• InChI Key： OTLKEQLJIMUPJR-UHFFFAOYSA-N
• SMILES： N1C(CCC2=NC(C3C=CC=CC=3)=NN2)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 316.14400
• Monoisotopic Mass: 316.14364454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.14000
• LogP: 3.04200